methyl 2-[(butoxycarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37g/mol
• IUPAC Name: methyl 2-(butoxycarbonylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C14H19NO4S/c1-3-4-8-19-14(17)15-12-11(13(16)18-2)9-6-5-7-10(9)20-12/h3-8H2,1-2H3,(H,15,17)
• InChI Key: CAVOCRZWSBMIPC-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)NC1=C(C2=C(S1)CCC2)C(=O)OC

Description

2-[[butoxy(oxo)methyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester is a thiophenecarboxylic acid.

Scientific Research Applications

1. Anti-Inflammatory and Antioxidant Properties

Researchers have identified anti-inflammatory and antioxidant activities in acid chloride derivatives of 2-Amino-N-(3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide, a compound related to methyl 2-[(butoxycarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. These derivatives showed comparable activity to ibuprofen and ascorbic acid in in vitro studies (Kumar, Anupama, & Khan, 2008).

2. Role in Synthesis of Heterocyclic Compounds

This compound plays a significant role in synthesizing nucleoside analogues with heterobicyclic pseudosugars, which are valuable in medicinal chemistry. A study described the efficient preparation of racemic heterobicyclic amino alcohols from 2-thienylsuccinic acid via this compound (Abeijón et al., 2006).

3. Crystal Structure Analysis

Understanding the crystal structure of compounds similar to methyl 2-[(butoxycarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate provides insights into their molecular interactions and stability. The crystal structure of a related compound, methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, was analyzed, highlighting significant intra- and intermolecular hydrogen bonding (Vasu et al., 2004).

4. Development of Anticonvulsant and Antidepressant Agents

The compound has been utilized in synthesizing various heterocyclic compounds, some of which demonstrated potential anticonvulsant, behavioral, and CNS antidepressant activities. This underscores its importance in developing novel pharmacological agents (El-Sharkawy, 2012).

5. Synthesis of Antimicrobial Agents

A series of novel arylidene derivatives of 5,6-dihydro-4H-cyclopenta[b]-thiophene-2-carboxylic acid were synthesized and exhibited significant antimicrobial activity, particularly against methicillin-resistant Staphylococcus aureus. This research highlights the potential of derivatives of this compound in developing new antimicrobial agents (Kathiravan, Venugopal, & Muthukumaran, 2017).